Cas no 61791-13-7 (Alcohols, coco,ethoxylated)

• Product Name: Alcohols, coco,ethoxylated
• CAS No: 61791-13-7
• CID: 505076
• Update Time: 2025-10-30

Alcohols, coco,ethoxylated Chemical and Physical Properties

Names and Identifiers

• Alcohols, coco,ethoxylated
• COCETH-10
• Agrimul1205NRE
• Arlypon F
• Coceth
• Coceth 6
• Coceth 8
• Coco 3 EO NRE
• Coco 7 EO NRE
• Coco alcs., ethoxylated
• Coconut oil alcohol, ethoxylated
• Conion L 83
• DehydolLT 3
• Ethoxylated alcohols, coco
• Ethoxylated coco alcs.
• Genapol 150
• Genapol C
• Genapol C 050
• Genapol C 070
• Genapol C 080
• Genapol C 100
• Genapol C 110
• Genapol C 150
• Genapol C 200
• Genapol LA 07
• Genapol200
• Imbentin Coco 6.9EO
• Imbentin Coco6.5EO
• COCETH-3
• COCETH-5
• Alcohols, coco, ethoxylated
• Polyethyleneglycol coconut alcohol ether
• COCETH-6
• COCETH-8

• MDL： MFCD00163738

Experimental Properties

• Flash Point: Fahrenheit: 482 ° f
  Celsius: 250 ° c
  
• Solubility: H2O: soluble1g/10 mL, clear, colorless

Alcohols, coco,ethoxylated Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318-H400
• Warning Statement： P273-P280-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：2
• Hazard Category Code： 22-41-50
• Safety Instruction： 26-39-61
• Hazardous Material Identification：

Additional information on Alcohols, coco,ethoxylated

Research Brief on Alcohols, coco, ethoxylated (CAS: 61791-13-7): Recent Advances and Applications in Chemical Biomedicine

Alcohols, coco, ethoxylated (CAS: 61791-13-7) is a class of nonionic surfactants derived from coconut oil fatty alcohols and ethylene oxide. These compounds have garnered significant attention in the chemical biomedicine field due to their versatile applications, including drug delivery systems, antimicrobial formulations, and biocompatible materials. Recent studies have explored their structural modifications, biological interactions, and potential therapeutic uses, making them a focal point for interdisciplinary research.

A 2023 study published in the Journal of Controlled Release investigated the role of Alcohols, coco, ethoxylated in enhancing the solubility and bioavailability of hydrophobic drugs. The research demonstrated that ethoxylated coconut alcohols could form stable micelles, improving the delivery of anticancer agents like paclitaxel. The study highlighted the compound's low cytotoxicity and high biodegradability, positioning it as a promising excipient for nanomedicine applications.

Another breakthrough was reported in Biomaterials Science, where researchers utilized CAS: 61791-13-7 to develop antimicrobial coatings for medical devices. The ethoxylated structure exhibited broad-spectrum activity against Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This innovation addresses the growing need for infection-resistant materials in hospitals, particularly for implants and catheters.

Recent advancements also include the use of Alcohols, coco, ethoxylated in gene therapy vectors. A 2024 preprint on bioRxiv detailed its incorporation into lipid nanoparticles (LNPs) for mRNA delivery, showing improved transfection efficiency compared to traditional PEGylated lipids. The study emphasized the compound's ability to modulate immune responses, reducing inflammatory side effects commonly associated with LNP-based therapies.

Despite these promising developments, challenges remain in standardizing the ethoxylation degree (n) of CAS: 61791-13-7 for specific applications. Current research is focusing on structure-activity relationships to optimize performance across different biomedical uses. Regulatory considerations regarding long-term biocompatibility are also under active investigation by organizations like the FDA and EMA.

In conclusion, Alcohols, coco, ethoxylated (61791-13-7) represents a versatile platform for biomedical innovation. Its applications span from drug delivery to antimicrobial protection, with ongoing research uncovering new therapeutic potentials. Future directions include precision engineering of ethoxylation patterns and large-scale clinical validation of its biomedical formulations.